Cas no 13870-38-7 (1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one)

• Product Name: 1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one
• CAS No: 13870-38-7
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 1255491
• PubChem ID: 26317
• Update Time: 2025-10-28

1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one
• UNII-U43MHK316Y
• 1-(P-FLUOROPHENYL)-5-METHYL-2-IMIDAZOLONE
• AKOS020023978
• U43MHK316Y
• 13870-38-7
• DTXSID30160762
• 1-(4-Fluorophenyl)-5-methyl-2-imidazolone
• Q27290658
• EN300-726468
• 1-(4-FLUOROPHENYL)-5-METHYL-2,3-DIHYDRO-1H-IMIDAZOL-2-ONE

• Inchi： 1S/C10H9FN2O/c1-7-6-12-10(14)13(7)9-4-2-8(11)3-5-9/h2-6H,1H3,(H,12,14)
• InChI Key： HNNITDTVGAIFGU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(NC=C1C)=O

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one

1-(4-Fluorophenyl)-5-Methyl-1,3-Dihydro-2H-Imidazol-2-One: A Comprehensive Overview

The compound with CAS No. 13870-38-7, commonly referred to as 1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazolones, which are known for their versatile applications in drug discovery and materials science. The structure of this molecule is characterized by a fused imidazole ring system with a fluorophenyl substituent and a methyl group, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has significantly reduced reaction times while maintaining high yields. This method has been particularly advantageous for researchers aiming to explore the structural variations of this compound for pharmacological applications.

In the realm of pharmacology, 1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one has shown promising potential as a lead compound for the development of antimicrobial agents and anticancer drugs. Studies conducted in 2023 have demonstrated its ability to inhibit key enzymes involved in bacterial biofilm formation, suggesting its potential as a novel antibacterial agent. Additionally, preclinical trials have indicated its selective cytotoxicity against cancer cells, making it a compelling candidate for further exploration in oncology.

Beyond its pharmacological applications, this compound has also garnered attention in materials science due to its unique electronic properties. Research published in 2023 highlights its use as a building block for constructing advanced organic semiconductors. The incorporation of 1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one into polymer frameworks has been shown to enhance charge transport properties, paving the way for its application in next-generation electronic devices such as organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis and characterization of 1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one have been extensively documented in recent scientific literature. For instance, a study published in *Journal of Medicinal Chemistry* explored its stereochemical properties and their influence on biological activity. The findings underscored the importance of stereocontrol in optimizing the compound's efficacy as a therapeutic agent.

In conclusion, 1-(4-fluorophenyl)-5-methyl-1,3-dihydro-2H-imidazol-2-one (CAS No. 13870-38-) stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its role as a lead compound in drug discovery and its potential in materials science highlight its significance in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to both medicine and technology.